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Compound of Interest

Compound Name: 4-Tert-butyloctane

Cat. No.: B14535771

An examination of the available data on 4-tert-butyloctane reveals a molecule with defined
physical and chemical characteristics, yet a notable absence of documented applications in
scientific literature, particularly within the realms of drug development and performance
chemicals. While its structural features suggest potential uses, a comprehensive comparison
with alternative compounds based on experimental data is not currently possible due to the
lack of published research.

This guide provides a summary of the known properties of 4-tert-butyloctane and outlines
potential areas for future research and application based on its chemical structure.

Physicochemical Properties

4-tert-Butyloctane is a saturated hydrocarbon with the chemical formula C12H26.[1][2] Its
structure consists of an eight-carbon chain (octane) with a bulky tert-butyl group attached to the
fourth carbon. This branching imparts specific physical properties to the molecule. A summary
of its key physicochemical data is presented in the table below.
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Property Value Source
Molecular Formula C12H26 [2]
Molecular Weight 170.33 g/mol [1][3]
Boiling Point 191°C [41[5]
Density 0.7602 g/cm3 [4115]
Refractive Index 1.4256 [4][5]
Melting Point (estimate) -50.8°C [415]
CAS Number 62184-32-1 [11[3]

Potential Applications and Comparison to
Alternatives

The tert-butyl group is a common moiety in medicinal chemistry, often introduced to increase
steric bulk, which can enhance metabolic stability or modulate binding affinity to biological
targets.[6] For instance, the tert-butyl group in drugs like nelfinavir, an antiretroviral, plays a
crucial role in its interaction with HIV-1 protease.[6] However, there is no available literature to
suggest that 4-tert-butyloctane itself has been investigated for any pharmacological activity.

Given its hydrocarbon nature and boiling point, 4-tert-butyloctane could theoretically be
considered as a solvent or a component in fuel formulations. Branched alkanes are sometimes
used as fuel additives to improve octane ratings.[7] However, without experimental data on its
combustion properties or performance as a solvent, any comparison to established fuel
additives or industrial solvents would be purely speculative. The efficacy of fuel additives is
typically evaluated through standardized engine tests that measure parameters like octane
number, engine cleanliness, and emission levels.[8][9]

Experimental Protocols

The current body of scientific literature lacks specific experimental protocols detailing the use of
4-tert-butyloctane in any application. General methodologies for evaluating compounds for
properties relevant to its potential uses are well-established. For example:
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e Solvent Properties: Evaluation would involve determining its ability to dissolve various
solutes, its polarity, and its compatibility with different reaction conditions.

o Fuel Additive Performance: Standardized tests by organizations like ASTM International
would be required to assess its impact on fuel properties such as octane rating, volatility, and

its effect on engine performance and emissions.

Future Research Directions

The absence of application-focused research on 4-tert-butyloctane presents an opportunity
for investigation. A logical workflow for exploring its potential could be as follows:
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Figure 1. A potential workflow for the investigation of 4-tert-butyloctane's applications.

In conclusion, while the fundamental properties of 4-tert-butyloctane are documented, its
practical applications remain unexplored. The information presented here serves as a baseline
for researchers and scientists who may be interested in investigating the potential of this
molecule in various scientific and industrial fields. Further research is necessary to generate
the experimental data required for a meaningful comparison with existing alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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